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Cat. No.: B1672989

** chercheurs, scientifiques et professionnels du développement de médicaments**

l. Introduction

JNJ-10258859 est un nouveau composé en cours d'évaluation pour ses effets
pharmacologiques potentiels. Ces notes d'application fournissent des protocoles détaillés pour
évaluer l'efficacité du JNJ-10258859 dans des préparations de tissus isolés, une méthode
fondamentale en pharmacologie pour caractériser I'activité d'un composé.[1][2][3] La technique
du bain de tissus isolés permet de mesurer les réponses tissulaires fonctionnelles, telles que la
contraction ou la relaxation musculaire, en réponse a des agents pharmacologiques.[1][2]
Cette approche ex vivo offre des informations précieuses sur les interactions médicament-
récepteur et les voies de signalisation en aval dans un environnement tissulaire intact.[4]

Les protocoles décrits ci-dessous sont congus pour garantir la reproductibilité et fournir un
cadre solide pour déterminer la puissance et l'efficacité du JNJ-10258859.

Il. Voie de signalisation et mécanisme d'action

Le mécanisme d'action précis du JNJ-10258859 est actuellement a I'étude. Cependant, sur la
base de composés similaires, une voie de signalisation hypothétique peut étre proposée. Le
diagramme suivant illustre une voie de signalisation générale dans laguelle un antagoniste de
récepteur module I'activité cellulaire.
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Caption: Voie de signalisation hypothétique de I'antagonisme des récepteurs par le INJ-
10258859.

lll. Protocoles expérimentaux
A. Préparation de la solution de sel physiologique (PSS)

Une solution saline physiologique est essentielle pour maintenir la viabilité des tissus.[2]
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Tableau 1 : Recette de la solution saline physiologique (PSS)

Composant Concentration finale (mM) Quantité pour 1 L (g)
NacCl 118.0 6.9

KCI 4.7 0.35

KH2POa4 1.2 0.16

MgSOa4-7H20 1.2 0.29

CaClz-2H20 2.5 0.37

NaHCOs 25.0 2.1

Glucose 11.1 2.0

Instructions :

Dissoudre les sels dans 800 ml d'eau distillée.

Ajouter le glucose et bien mélanger.

Porter le volume a 1 L avec de I'eau distillée.

Aérer la solution avec 95 % Oz / 5 % CO2z pendant au moins 15 minutes avant utilisation.

B. Protocole de bain de tissus isolés

Ce protocole est une méthode standard pour évaluer la contractilité des muscles lisses en
réponse a des agents pharmacologiques.[1][2]

Flux de travail expérimental :

Préparation Expérience Analyse
e . Montage des tissus I Test de viabilite — Incubation avec Courbe p q Analyse de la courbe
dans le bain ' (par ex., KCI élevé) g JINJ-10258859 de I'agoniste de données concentration-réponse
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Caption: Flux de travail pour I'évaluation de l'efficacité du JNJ-10258859 dans un bain de
tissus isolés.

Procédure détaillée :

o Préparation du systeme : Préchauffer le systéeme de bain de tissus a 37 °C et aérer la PSS
avec 95 % O2/5 % CO2.[2]

o Dissection et montage des tissus : Disséquer le tissu d'intérét (par exemple, aorte thoracique
de rat) en anneaux de 2 a 3 mm et les monter sur des transducteurs de force isométrique
dans les chambres du bain de tissus remplies de PSS aérée.[1]

 Equilibration : Laisser les tissus s'équilibrer sous une tension de repos optimale (par
exemple, 1,5 g pour l'aorte de rat) pendant 60 a 90 minutes, en remplacant la PSS toutes les
15 a 20 minutes.

o Test de viabilité : Pour confirmer l'intégrité des muscles lisses, stimuler les tissus avec une
concentration élevée de K+ (par exemple, 80 mM de KCI).[4] Laver les tissus et les laisser
revenir a la ligne de base.

 Incubation avec I'antagoniste : Incuber les tissus avec des concentrations croissantes de
JNJ-10258859 ou le véhicule pendant une durée prédéterminée (par exemple, 30 minutes).

o Courbe concentration-réponse de I'agoniste : En présence de JNJ-10258859, ajouter
cumulativement un agoniste (par exemple, la phényléphrine) pour construire une courbe
concentration-réponse.[1]

e Acquisition de données : Enregistrer les changements de tension isométrique a l'aide d'un
systeme d'acquisition de données.[2]

IV. Présentation des données

Les données des études de bain de tissus sont généralement présentées sous forme de
courbes concentration-réponse et de parametres de puissance et d'efficacité dérives.
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Tableau 2 : Données quantitatives hypothétiques pour l'effet du INJ-10258859 sur la
contraction de l'aorte induite par la phényléphrine

] Emax (% de la
Concentration de

pA:2 Pente de Schild contraction
JNJ-10258859 (nM) .
maximale)

0 (Véhicule) - - 100

1 8.5 1.05 100

10 7.6 1.02 100

100 6.7 0.98 98

1000 5.8 0.95 85

Les valeurs de pA: et de pente de Schild sont dérivées de l'analyse de régression de Schild.

V. Analyse des données et interprétation

o Courbes concentration-réponse : Tracer le pourcentage de la réponse maximale de
I'agoniste en fonction de la concentration logarithmique de I'agoniste.

e Analyse de Schild : Si le INJ-10258859 est un antagoniste compétitif, les courbes
concentration-réponse de l'agoniste seront déplacées vers la droite de maniére parallele
sans réduction de la réponse maximale. Le pAz, une mesure de la puissance de
I'antagoniste, peut étre calculé.

e Antagonisme non compétitif : Si le INJ-10258859 réduit la réponse maximale de I'agoniste,
il peut s'agir d'un antagoniste non compeétitif.

VI. Dépannage

Tableau 3 : Problémes courants et solutions
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Probleme Cause possible Solution

i R Utiliser du tissu frais, s'assurer
Aucune réponse a la _ _ _ ,
) ) Tissu non viable d'une dissection et d'un
stimulation par K* élevé
montage corrects

i ) ) Tension de repos sous- Déterminer la tension de repos
Réponses contractiles faibles ) ) )
optimale optimale pour le tissu

o ] Utiliser des techniques de
Variabilité élevée entre les Erreurs de pipetage, ) o )
, o _ _ pipetage précises, randomiser
tissus différences tissulaires )
les traitements

VIl. Conclusion

Les protocoles décrits fournissent une approche complete pour évaluer I'efficacité du JNJ-
10258859 dans des préparations de tissus isolés. Une exécution et une analyse minutieuses
de ces expériences fourniront des informations cruciales sur le profil pharmacologique de ce
nouveau cCOmpose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672989#measuring-jnj-10258859-efficacy-in-tissue-
preparations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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